Cas no 1446438-90-9 ((2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid
• CAS No: 1446438-90-9
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• MDL: MFCD22394359
• CID: 5244544
• PubChem ID: 67053314
• Update Time: 2025-10-31

(2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid

• MDL： MFCD22394359
• Inchi： 1S/C6H10FNO2/c1-8-3-4(7)2-5(8)6(9)10/h4-5H,2-3H2,1H3,(H,9,10)/t4-,5-/m0/s1
• InChI Key： WWTABXAXNXQPOH-WHFBIAKZSA-N
• SMILES： F[C@@H]1CN(C)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: -1.8
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid

(2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid

The compound with CAS No 1446438-90-9, commonly referred to as (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The (2S,4S)-configuration of this compound is particularly noteworthy, as it contributes to its stereochemical properties. Stereoisomerism plays a crucial role in the biological activity of molecules, and this compound's specific configuration may influence its interaction with target proteins or enzymes. Researchers have employed advanced computational methods to predict its binding affinities and pharmacokinetic profiles, which are essential for understanding its potential therapeutic applications.

One of the most recent breakthroughs involving (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid is its application in the development of novel drug delivery systems. Scientists have explored its ability to act as a carrier molecule for hydrophobic drugs, enhancing their solubility and bioavailability. This innovation has been supported by experimental data from in vitro studies, which demonstrate improved drug release profiles when this compound is incorporated into nanocarriers.

In addition to its role in drug delivery, this compound has also been investigated for its potential as a building block in medicinal chemistry. Its pyrrolidine ring structure provides a versatile platform for further functionalization, enabling the synthesis of derivatives with enhanced biological activities. Recent research has focused on modifying the fluorine substituent at the 4-position to optimize its pharmacodynamic properties.

The synthesis of (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid involves a multi-step process that combines principles from stereochemistry and catalytic chemistry. Researchers have developed efficient methodologies to achieve high enantiomeric excess during the synthesis, ensuring the production of pure enantiomers for biological testing.

Moreover, this compound has been studied for its potential role in neurodegenerative diseases. Preclinical studies suggest that it may exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and apoptosis. These findings have been corroborated by experiments using animal models of Alzheimer's disease, where administration of this compound resulted in improved cognitive function.

Another area of active research is the evaluation of (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid as an inhibitor of certain enzymes associated with metabolic disorders. Computational docking studies have identified potential binding sites on target enzymes, providing insights into its mechanism of action. Follow-up biochemical assays are currently underway to validate these findings and assess the compound's inhibitory potency.

In conclusion, (2S,4S)-4-fluoro-1-methylpyrrolidine-2-carboxylic acid (CAS No 1446438-90-9) represents a promising molecule with diverse applications in pharmaceutical research. Its unique stereochemical properties and versatile structure make it an attractive candidate for further exploration across various therapeutic areas. As research continues to uncover new insights into its biological functions and chemical properties, this compound is poised to play a significant role in advancing medical science.